Cas no 914349-20-5 (1-(4-Hydroxymethylphenyl)piperidin-4-ol)

• Product Name: 1-(4-Hydroxymethylphenyl)piperidin-4-ol
• CAS No: 914349-20-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 796647
• Update Time: 2025-07-19

1-(4-Hydroxymethylphenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxymethylphenyl)piperidin-4-ol
• 1-(4-(Hydroxymethyl)phenyl)piperidin-4-ol
• 1-[4-(hydroxymethyl)phenyl]piperidin-4-ol
• 4-Piperidinol,1-[4-(hydroxymethyl)phenyl]-

• Inchi： 1S/C12H17NO2/c14-9-10-1-3-11(4-2-10)13-7-5-12(15)6-8-13/h1-4,12,14-15H,5-9H2
• InChI Key： HHSLCCVWYRRLNH-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(CO)=CC=2)CC1

Computed Properties

• Exact Mass: 207.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 43.70000
• LogP: 1.20500

1-(4-Hydroxymethylphenyl)piperidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(4-Hydroxymethylphenyl)piperidin-4-ol

Comprehensive Overview of 1-(4-Hydroxymethylphenyl)piperidin-4-ol (CAS No. 914349-20-5): Properties, Applications, and Research Insights

1-(4-Hydroxymethylphenyl)piperidin-4-ol (CAS No. 914349-20-5) is a specialized organic compound with a unique molecular structure combining a piperidine ring and a hydroxymethylphenyl group. This dual-functional molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for bioactive molecules. The presence of both hydroxyl and hydroxymethyl groups enhances its solubility and reactivity, making it valuable for drug discovery and medicinal chemistry applications.

Recent studies highlight the compound's role in developing central nervous system (CNS) therapeutics, particularly in modulating neurotransmitter receptors. Researchers are exploring its derivatives for potential applications in neurodegenerative disease research, aligning with growing public interest in brain health supplements and cognitive enhancers. The compound's structural features allow for diverse modifications, enabling scientists to fine-tune pharmacokinetic properties—a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, 1-(4-Hydroxymethylphenyl)piperidin-4-ol serves as a versatile intermediate. Its piperidin-4-ol moiety is particularly valuable for constructing heterocyclic compounds, a class of molecules dominating recent FDA-approved drugs. The compound's stability under various conditions makes it suitable for high-throughput screening platforms, addressing the pharmaceutical industry's demand for efficient lead compound optimization.

Environmental and safety profiles of 914349-20-5 have been carefully evaluated to meet green chemistry principles. Modern synthetic routes emphasize atom economy and reduced waste generation—key concerns for environmentally conscious researchers. These aspects resonate with current searches for sustainable pharmaceutical manufacturing and eco-friendly chemical synthesis, topics frequently queried in academic and industrial circles.

The analytical characterization of 1-(4-Hydroxymethylphenyl)piperidin-4-ol employs advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity standards demanded by pharmaceutical grade applications. Quality control protocols for this compound reflect the stringent requirements of GMP compliance, a critical consideration for researchers investigating its potential in formulation development.

Emerging applications explore the compound's utility in bioconjugation chemistry, particularly for developing targeted drug delivery systems. This aligns with trending searches about nanomedicine and personalized therapeutics. The hydroxymethyl group's reactivity enables efficient coupling with various biomolecules, while the piperidine nitrogen offers coordination sites for metal-based therapeutics—an area gaining traction in cancer research.

Commercial availability of CAS 914349-20-5 has expanded significantly, with suppliers offering customized quantities from milligram-scale for research to kilogram quantities for preclinical studies. This accessibility supports its growing use in academic laboratories and industrial R&D departments, particularly those focused on fragment-based drug design—a popular subject in recent drug discovery webinars and publications.

Future research directions for 1-(4-Hydroxymethylphenyl)piperidin-4-ol may explore its potential in multi-target therapeutics, a strategy gaining prominence for complex diseases. The compound's modular structure makes it an ideal candidate for developing hybrid molecules, addressing frequent queries about next-generation pharmaceuticals. As computational methods like AI-assisted drug design advance, this compound's well-characterized properties provide valuable data for machine learning models predicting molecular behavior.